N-[(5-amino-1H-1,2,4-triazol-3-yl)methyl]-3-(3-chlorophenyl)-3-phenylpropanamide

• IUPAC Name: N-[(3-amino-1H-1,2,4-triazol-5-yl)methyl]-3-(3-chlorophenyl)-3-phenylpropanamide
• InChI: InChI=1S/C18H18ClN5O/c19-14-8-4-7-13(9-14)15(12-5-2-1-3-6-12)10-17(25)21-11-16-22-18(20)24-23-16/h1-9,15H,10-11H2,(H,21,25)(H3,20,22,23,24)
• InChI Key: LKZDPIWAYLUDHK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CC(=O)NCC2=NC(=NN2)N)C3=CC(=CC=C3)Cl
• Molecular Formula: C18H18ClN5O
• Molecular Weight: 355.8 g/mol

Description

N-[(5-amino-1H-1,2,4-triazol-3-yl)methyl]-3-(3-chlorophenyl)-3-phenylpropanamide, commonly known as ATZ, is a synthetic herbicide that has been widely used in agriculture since the 1960s. The chemical structure of ATZ belongs to the triazine family, which is a group of herbicides that inhibit photosynthesis in plants. Although ATZ has been effective in controlling weeds, it has also been found to have adverse effects on the environment and human health.

Mechanism of Action

ATZ inhibits photosynthesis in plants by binding to the D1 protein in the photosystem II complex. This results in the disruption of electron transport, leading to the production of reactive oxygen species and ultimately, cell death. The mechanism of action of ATZ is similar to other triazine herbicides, such as atrazine and simazine.
Biochemical and Physiological Effects:
ATZ has been found to have adverse effects on the environment and human health. It has been shown to persist in soil and water, leading to contamination of groundwater and surface water. In aquatic ecosystems, ATZ has been found to be toxic to fish, amphibians, and other aquatic organisms. In humans, ATZ has been linked to various health problems, including cancer, endocrine disruption, and reproductive disorders.

Advantages and Limitations for Lab Experiments

ATZ has been widely used in laboratory experiments to study the effects of herbicides on plants and soil microbiota. Its availability and low cost make it an attractive option for researchers. However, the adverse effects of ATZ on the environment and human health should be taken into consideration when designing experiments. Additionally, the persistence of ATZ in soil and water may affect the results of long-term experiments.

Future Directions

There is a need for further research on the environmental and health impacts of ATZ. Studies should focus on the degradation of ATZ in soil and water, the effects of ATZ on non-target organisms, and the potential for ATZ to contribute to the development of antibiotic resistance in soil microbiota. Additionally, research should be conducted to develop alternative herbicides that are less harmful to the environment and human health.
Conclusion:
In conclusion, ATZ is a synthetic herbicide that has been widely used in agriculture since the 1960s. Although ATZ has been effective in controlling weeds, it has also been found to have adverse effects on the environment and human health. Further research is needed to understand the environmental and health impacts of ATZ and to develop alternative herbicides that are less harmful.

Synthesis Methods

ATZ can be synthesized by the reaction of cyanuric chloride with aniline and then with 5-amino-1H-1,2,4-triazole. The product is then reacted with 3-chlorobenzyl chloride to obtain the final product. The synthesis of ATZ is a complex process that requires careful control of the reaction conditions to obtain a high yield of the product.

Scientific Research Applications

ATZ has been extensively studied for its herbicidal properties and its impact on the environment. It has been used in research to understand the effects of herbicides on soil microbiota, plant physiology, and aquatic ecosystems. ATZ has also been used as a model compound to study the degradation of triazine herbicides in the environment. Additionally, ATZ has been studied for its potential use as a building block in the synthesis of new compounds with herbicidal properties.